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Compound of Interest

Compound Name: 4-Methylpyridine-2,6-diamine

Cat. No.: B056795 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Methylpyridine-2,6-diamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS

provided by the manufacturer before handling this chemical and adhere to all institutional and

regulatory safety protocols.

Executive Summary
4-Methylpyridine-2,6-diamine (CAS No: 38439-33-7) is a chemical intermediate used in the

synthesis of various compounds, including pharmacologically active agents like N-(pyridin-2-yl)

arylsulfonamides.[1] Due to its chemical nature, it presents significant health and safety

hazards that necessitate strict handling and safety protocols. This guide provides a

comprehensive overview of its hazards, safe handling procedures, emergency protocols, and

disposal considerations, compiled from available safety data.

Hazard Identification and Classification
4-Methylpyridine-2,6-diamine is classified as a hazardous chemical. The primary hazards are

associated with its corrosive properties.

GHS Hazard Classification:
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Signal Word: Danger

Pictogram: Corrosion

Hazard Statement: H314 - Causes severe skin burns and eye damage.

Due to the limited specific toxicological data for this exact isomer, it is prudent to handle it with

the same precautions as related, more thoroughly studied toxic pyridinamines. Related

compounds are known to be toxic if swallowed, fatal in contact with skin, and may cause

respiratory irritation.

Physical and Chemical Properties
Quantitative data for 4-Methylpyridine-2,6-diamine and a closely related isomer are

summarized below for reference.

Property Value Source

Chemical Formula C₆H₉N₃ [2]

Molecular Weight 123.16 g/mol [2]

Physical Form Solid

Melting Point 100-102 °C [1]

Storage Temperature 2-8 °C

Toxicology and Health Effects
While comprehensive toxicological studies for 4-Methylpyridine-2,6-diamine are not widely

available, the primary immediate hazard is its corrosive nature. Data from related

diaminopyridine and aminomethylpyridine compounds indicate potential for significant toxicity.
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Exposure Route
Hazard Category (Based
on Related Compounds)

Potential Health Effects

Oral Acute Toxicity, Category 2 or 3
Harmful or fatal if swallowed.

[3][4]

Dermal Acute Toxicity, Category 3

Can be toxic or fatal in contact

with skin; causes severe skin

burns.[3]

Inhalation Acute Toxicity, Category 2

May be harmful if inhaled,

causing respiratory irritation.[3]

[4]

Eye Contact
Serious Eye Damage,

Category 1

Causes severe eye damage.

[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.[3][4]

Experimental Protocols
Personal Protective Equipment (PPE) Protocol
Strict adherence to PPE guidelines is mandatory.

Lab Attire: Wear a flame-retardant lab coat, long pants, and closed-toe shoes at all times.

Eye and Face Protection: Use chemical safety goggles and a face shield, compliant with

OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and protective

clothing to prevent any skin exposure.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of dust inhalation or if exposure limits are exceeded.[3] All work

should be conducted in a certified chemical fume hood.

Safe Handling and Storage Protocol
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Engineering Controls: Handle the product exclusively in a well-ventilated area, preferably

within a chemical fume hood.[3][4] Ensure that eyewash stations and safety showers are in

close proximity and operational.[3][4]

Handling Practices: Do not breathe dust. Avoid contact with eyes, skin, and clothing.[3] Do

not eat, drink, or smoke in the handling area.[5][6] Wash hands thoroughly after handling.[4]

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[3] Store locked up at the recommended temperature of 2-8°C.

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[3][4]

Emergency First Aid Protocol
Immediate medical attention is required for all exposure routes.[3][4]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3][4]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

Ingestion: Call a physician or poison control center immediately.[3][6] Clean the mouth with

water. Do NOT induce vomiting.[6]

Spill and Disposal Protocol
Spill Containment: Evacuate personnel from the area. Ensure adequate ventilation. Wear full

PPE, including respiratory protection.[4]

Cleanup: Sweep up the solid material carefully, avoiding dust formation, and shovel it into a

suitable, labeled container for disposal.[3][4] Do not let the chemical enter the environment

or drains.[3]
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Waste Disposal: Dispose of the waste material at an approved waste disposal plant.[6]

Waste generators must comply with all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[3]

Fire-Fighting Measures
Parameter Value

Flash Point 240 °C / 464 °F[3]

Autoignition Temperature 480 °C / 896 °F[3]

Suitable Extinguishing Media
Water spray, Carbon dioxide (CO₂), Dry

chemical, Chemical foam.[3]

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂).[3]

Firefighter Protection

As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand

(MSHA/NIOSH approved or equivalent) and full

protective gear.[3]

Visualized Workflows and Relationships
The following diagrams illustrate the critical safety relationships and workflows for handling 4-
Methylpyridine-2,6-diamine.
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Caption: Logical flow of safety and handling procedures.
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1. Preparation
- Review SDS & SOP

- Verify fume hood function

2. Don PPE
- Goggles, Face Shield

- Gloves, Lab Coat

3. Chemical Handling
- Retrieve from storage

- Weigh/dispense in hood

4. Experimental Use
- Perform reaction in hood

- Monitor for incidents

5. Decontamination
- Clean glassware

- Wipe down work surfaces

6. Waste Disposal
- Segregate hazardous waste

- Label container correctly

7. Doff PPE & Wash
- Remove gloves last

- Wash hands thoroughly

Click to download full resolution via product page

Caption: General experimental workflow for safe chemical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b056795?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8755706.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/425H8P93UV
https://www.fishersci.com/store/msds?partNumber=AC112390050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1417714&productDescription=2-AMINO-4-METHLPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4METHYL-PYRIDINE-CASNO-108-89-4672F-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC112380250&countryCode=US&language=en
https://www.benchchem.com/product/b056795#safety-and-handling-of-4-methylpyridine-2-6-diamine
https://www.benchchem.com/product/b056795#safety-and-handling-of-4-methylpyridine-2-6-diamine
https://www.benchchem.com/product/b056795#safety-and-handling-of-4-methylpyridine-2-6-diamine
https://www.benchchem.com/product/b056795#safety-and-handling-of-4-methylpyridine-2-6-diamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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